1-(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)-2,2-dimethylpropan-1-one hydrochloride

• IUPAC Name: 1-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-2,2-dimethylpropan-1-one;hydrochloride
• InChI: InChI=1S/C14H26N2O2.ClH/c1-14(2,3)13(18)16-8-6-15(7-9-16)10-12(17)11-4-5-11;/h11-12,17H,4-10H2,1-3H3;1H
• InChI Key: HLKJQKZEUPZNBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)CC(C2CC2)O.Cl
• Molecular Formula: C14H27ClN2O2
• Molecular Weight: 290.83 g/mol

Description

1-(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)-2,2-dimethylpropan-1-one hydrochloride is a useful research compound. Its molecular formula is C14H27ClN2O2 and its molecular weight is 290.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

Research on related compounds, such as 5-substituted 6,8-difluoroquinolones, including sparfloxacin, highlights the importance of specific functional groups for antibacterial properties. These studies detail how variations in substituents impact the compound's effectiveness and selectivity against various bacterial strains. The research led to the identification of sparfloxacin as a potent antibacterial agent, underscoring the methodical approach to drug development through structural modification (Miyamoto et al., 1990).

Bioactivity of Bis(heteroaryl)piperazines

Further research into bis(heteroaryl)piperazines as a novel class of non-nucleoside HIV-1 reverse transcriptase inhibitors demonstrates the potential of piperazine derivatives in the treatment of viral infections. This work illustrates the process of discovery, synthesis, and preclinical evaluation leading to clinical trials, showcasing the pipeline from laboratory synthesis to potential therapeutic applications (Romero et al., 1994).

Metabolism and Enzymatic Studies

The metabolic pathways and enzyme interactions of novel antidepressants, such as Lu AA21004, reveal the complexity of drug metabolism. Understanding these pathways is crucial for predicting drug interactions, side effects, and the overall safety profile of new therapeutic agents (Hvenegaard et al., 2012).

Antimicrobial and Biofilm Inhibition

Research into novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers demonstrates significant antibacterial efficacies and biofilm inhibition activities. Such studies are vital in the search for new treatments against resistant bacterial strains and biofilm-associated infections (Mekky & Sanad, 2020).